Cas no 1784932-43-9 (2,2-difluoro-2-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1784932-43-9
• MF: C₉H₇F₅O
• MW: 226.143300294876
• MDL: MFCD28038981
• CID: 4789183
• PubChem ID: 105483649
• Update Time: 2025-06-15

2,2-difluoro-2-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(2-(trifluoromethyl)phenyl)ethan-1-ol
• 2,2-Difluoro-2-[2-(trifluoromethyl)phenyl]ethanol
• 2,2-difluoro-2-2-(trifluoromethyl)phenylethan-1-ol
• starbld0020197
• EN300-1930423
• 2,2-difluoro-2-[2-(trifluoromethyl)phenyl]ethan-1-ol
• 1784932-43-9

• MDL： MFCD28038981
• Inchi： 1S/C9H7F5O/c10-8(11,5-15)6-3-1-2-4-7(6)9(12,13)14/h1-4,15H,5H2
• InChI Key： BQQDJURAMRGNMG-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Additional information on 2,2-difluoro-2-2-(trifluoromethyl)phenylethan-1-ol

Professional Introduction to Compound with CAS No. 1784932-43-9 and Product Name: 2,2-difluoro-2-(trifluoromethyl)phenylethan-1-ol

Compound with the CAS number 1784932-43-9 and the product name 2,2-difluoro-2-(trifluoromethyl)phenylethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound incorporates both difluoro and trifluoromethyl substituents, which are known for their ability to enhance the metabolic stability and binding affinity of molecules. These attributes make it a promising candidate for further exploration in drug discovery and material science.

The difluoro and trifluoromethyl groups are strategically positioned in the phenyl ring, which contributes to the compound's overall reactivity and functionality. The presence of these fluorinated moieties not only influences the electronic properties of the molecule but also plays a crucial role in modulating its interaction with biological targets. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, emphasizing their role in improving pharmacokinetic profiles and therapeutic efficacy. The compound's ethan-1-ol moiety further extends its versatility, allowing for diverse chemical modifications that can be tailored to specific research needs.

In the realm of pharmaceutical research, compounds like 2,2-difluoro-2-(trifluoromethyl)phenylethan-1-ol are being extensively studied for their potential as intermediates in the synthesis of novel therapeutic agents. The unique combination of fluorine atoms provides a scaffold that can be optimized for enhanced bioavailability and reduced toxicity. Current research initiatives are focusing on leveraging this compound to develop new treatments for a range of diseases, including those that are resistant to conventional therapies. The structural motifs present in this molecule have been observed to exhibit inhibitory effects on certain enzymes and receptors, making it a valuable asset in the development of targeted drug regimens.

The trifluoromethyl group, in particular, is renowned for its ability to improve the metabolic stability of drug candidates by resisting oxidative degradation. This property is especially beneficial in prolonging the half-life of pharmaceuticals, thereby increasing their therapeutic window. Additionally, the difluoro substitution enhances the lipophilicity of the molecule, facilitating better penetration across biological membranes. These characteristics are critical factors when designing molecules intended for oral or transdermal administration. The ongoing investigation into this compound's pharmacological properties is shedding light on new possibilities for addressing unmet medical needs.

From a synthetic chemistry perspective, 2,2-difluoro-2-(trifluoromethyl)phenylethan-1-ol serves as a versatile building block for constructing more complex molecules. Its reactivity allows chemists to introduce additional functional groups or modify existing ones without compromising the integrity of the core structure. This flexibility is particularly advantageous in multi-step synthetic routes where precision and yield are paramount. Researchers have been exploring various methodologies to optimize the synthesis of this compound, aiming to achieve higher purity and scalability for industrial applications.

The incorporation of fluorine atoms into organic molecules has been a cornerstone of modern drug design due to their ability to fine-tune physicochemical properties such as solubility, permeability, and binding affinity. The compound with CAS no. 1784932-43-9 exemplifies this trend by demonstrating how strategic fluorination can lead to improved drug-like characteristics. Recent advancements in computational chemistry have enabled researchers to predict the behavior of fluorinated compounds with greater accuracy, accelerating the discovery process. These computational tools are being used alongside experimental data to validate hypotheses about molecular interactions and optimize lead compounds.

In conclusion, 2,2-difluoro-2-(trifluoromethyl)phenylethan-1-ol represents a significant contribution to the chemical and pharmaceutical sciences. Its unique structural features and functional properties make it a valuable asset for researchers working on next-generation therapeutics. The ongoing exploration of this compound's potential applications underscores its importance in advancing medical science. As research continues to uncover new insights into its behavior and utility, it is expected that this molecule will play an increasingly pivotal role in shaping future treatments across multiple therapeutic areas.